Methyl 2-propoxypropionate

• Molecular Formula: C7H14O3
• Molecular Weight: 146.18 g/mol
• IUPAC Name: methyl 2-propoxypropanoate
• InChI: InChI=1S/C7H14O3/c1-4-5-10-6(2)7(8)9-3/h6H,4-5H2,1-3H3
• InChI Key: KSTORXDPAMPRFG-UHFFFAOYSA-N
• Canonical SMILES: CCCOC(C)C(=O)OC

Description

Methyl 2-methoxypropionate (CAS 17639-76-8) is an organic ester with the molecular formula C₅H₁₀O₃. Its structure consists of a propionate backbone substituted with a methoxy group (-OCH₃) at the second carbon and a methyl ester (-COOCH₃) at the terminal carboxyl group. Synonyms include 2-Methoxypropanoic acid methyl ester and Methyl α-methoxypropionate . This compound is used in industrial synthesis, particularly as a solvent or intermediate in organic reactions due to its polar aprotic properties. Its stability and moderate volatility (evidenced by its role in resin analysis via gas chromatography ) make it suitable for applications requiring controlled reactivity.

Comparison with Similar Compounds

Methyl 2-Chloropropionate (CAS 17639-76-8)

• Molecular Formula : C₄H₇ClO₂
• Molecular Weight : 122.55 g/mol
• Substituent : Chlorine (-Cl) at the second carbon.
• Properties : Higher reactivity due to the electronegative chlorine atom. A vapor pressure of 30 hPa at 20°C indicates moderate volatility .
• Applications : Used as a synthetic intermediate in pharmaceuticals and agrochemicals. Requires stringent safety measures (e.g., ventilation, protective equipment) due to its toxicity .

Methyl 2-Bromopropionate (CAS 5445-17-0)

• Molecular Formula : C₄H₇BrO₂
• Molecular Weight : 167.0 g/mol
• Substituent : Bromine (-Br) at the second carbon.
• Used as an analytical standard in chromatography .

Methyl 2-(Dodecylthiocarbonothioylthio)-2-methylpropionate

• Molecular Formula : C₁₇H₃₀O₂S₃
• Substituent: Dodecylthio and thiocarbonothioyl groups.
• Applications : Functions as a chain-transfer agent in reversible addition-fragmentation chain-transfer (RAFT) polymerization, enabling precise control over polymer molecular weight .

Methyl 2-Methyl-3-oxopropanoate (CAS 121843-31-0)

• Molecular Formula : C₅H₈O₃
• Substituent : Methyl and ketone (-CO-) groups.
• Properties : The ketone moiety increases polarity, making it suitable for use in specialty chemical synthesis .

Comparative Analysis Table

Compound Name	CAS Number	Molecular Formula	Substituent(s)	Key Properties/Applications	References
Methyl 2-Methoxypropionate	17639-76-8	C₅H₁₀O₃	Methoxy (-OCH₃)	Solvent, GC analysis
Methyl 2-Chloropropionate	17639-76-8	C₄H₇ClO₂	Chlorine (-Cl)	Pharmaceutical intermediate
Methyl 2-Bromopropionate	5445-17-0	C₄H₇BrO₂	Bromine (-Br)	Analytical standard
Methyl 2-(Dodecylthio...)propionate	N/A	C₁₇H₃₀O₂S₃	Dodecylthio, thiocarbonothioyl	RAFT polymerization

Q & A

Q. What frameworks guide systematic reviews of this compound’s applications in polymer chemistry?

• Methodological Answer : Use PICOT (Population: polymer matrices; Intervention: ester incorporation; Comparison: alternative plasticizers; Outcome: mechanical properties; Time: long-term stability). Filter studies via PRISMA flowcharts and assess bias using ROBINS-I tool .